Cas no 499776-42-0 (Benzoic acid, 4-(1-oxoheptyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1-oxoheptyl)-, methyl ester
• CAS No: 499776-42-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1542154
• Update Time: 2024-08-23

Benzoic acid, 4-(1-oxoheptyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxoheptyl)-, methyl ester

• Inchi： 1S/C15H20O3/c1-3-4-5-6-7-14(16)12-8-10-13(11-9-12)15(17)18-2/h8-11H,3-7H2,1-2H3
• InChI Key： OVKOHXANSNEQHD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)CCCCCC)C=C1

Computed Properties

• Exact Mass: 248.1413

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 367.9±25.0 °C(Predicted)
• PSA: 43.37